2-(3-Methoxy-1,2-thiazol-5-yl)cyclopentan-1-ol

• Molecular Formula: C9H13NO2S
• Molecular Weight: 199.27 g/mol
• IUPAC Name: 2-(3-methoxy-1,2-thiazol-5-yl)cyclopentan-1-ol
• InChI: InChI=1S/C9H13NO2S/c1-12-9-5-8(13-10-9)6-3-2-4-7(6)11/h5-7,11H,2-4H2,1H3
• InChI Key: HQJQEZXFNQWIQI-UHFFFAOYSA-N
• Canonical SMILES: COC1=NSC(=C1)C2CCCC2O

Description

2-(3-Methoxy-1,2-thiazol-5-yl)cyclopentan-1-ol is a bicyclic organic compound featuring a cyclopentanol core fused to a 3-methoxy-substituted 1,2-thiazole heterocycle. This compound is of interest in medicinal chemistry due to the pharmacological relevance of thiazoles, which are known for antimicrobial, antifungal, and kinase-inhibitory activities . Its molecular formula is C₉H₁₃NO₂S, with a molecular weight of 211.27 g/mol (calculated based on structural analysis).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(3-Methoxy-1,2-thiazol-5-yl)cyclopentan-1-ol typically involves the formation of the thiazole ring followed by the attachment of the cyclopentan-1-ol moiety. One common method involves the reaction of 3-methoxy-1,2-thiazole with cyclopentanone under acidic conditions to form the desired product. The reaction conditions often include the use of a strong acid catalyst, such as sulfuric acid, and elevated temperatures to facilitate the ring formation and subsequent attachment .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Additionally, industrial methods may incorporate purification steps such as recrystallization or chromatography to ensure the final product meets the required specifications .

Chemical Reactions Analysis

Types of Reactions

2-(3-Methoxy-1,2-thiazol-5-yl)cyclopentan-1-ol can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the compound into alcohols or amines.

Substitution: Electrophilic and nucleophilic substitution reactions can introduce different functional groups onto the thiazole ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are frequently used.

Substitution: Reagents like halogens (e.g., chlorine, bromine) and nucleophiles (e.g., amines, thiols) are commonly employed.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or carboxylic acids, while reduction can produce alcohols or amines. Substitution reactions can result in a variety of functionalized thiazole derivatives .

Scientific Research Applications

2-(3-Methoxy-1,2-thiazol-5-yl)cyclopentan-1-ol has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound’s thiazole ring is of interest due to its presence in many biologically active molecules, making it a valuable scaffold for drug discovery.

Industry: It can be used in the production of agrochemicals, dyes, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-(3-Methoxy-1,2-thiazol-5-yl)cyclopentan-1-ol involves its interaction with specific molecular targets, such as enzymes or receptors. The thiazole ring can participate in hydrogen bonding, π-π interactions, and other non-covalent interactions, which can modulate the activity of the target molecules. These interactions can lead to various biological effects, such as inhibition of enzyme activity or modulation of receptor signaling pathways .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The structural and functional attributes of 2-(3-Methoxy-1,2-thiazol-5-yl)cyclopentan-1-ol can be contextualized by comparing it to analogous cyclopentanol derivatives and thiazole-containing compounds. Below is a detailed analysis:

Table 1: Comparative Analysis of Key Compounds

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Biological/Industrial Relevance
2-(3-Methoxy-1,2-thiazol-5-yl)cyclopentan-1-ol	C₉H₁₃NO₂S	211.27	Cyclopentanol, 3-methoxy-1,2-thiazole	Potential antimicrobial/kinase inhibitor (inferred)
Ipconazole (C₆ reference)	C₁₈H₂₄ClN₃O	333.86	Cyclopentanol, chlorophenyl, triazole	Agricultural fungicide
3-{[(4-Chloro-3-methoxy-1,2-thiazol-5-yl)methyl]amino}-1-(pyrrolidin-1-yl)propan-1-one	C₁₂H₁₉Cl₂N₃O₂	340.27	Chloro-thiazole, pyrrolidinone	Synthetic intermediate (pharmaceuticals)
Ethyl 2-(3-(difluoromethyl)-5-oxo-3b,4,4a,5-tetrahydro-1H-cyclopropa[3,4]cyclopenta[1,2-c]pyrazol-1-yl)acetate	C₁₄H₁₆F₂N₂O₃	298.29	Cyclopropa-cyclopenta fusion, difluoromethyl	Antifungal agent (patented synthesis)

Key Findings :

Structural Complexity: The target compound’s simplicity (C₉H₁₃NO₂S) contrasts with Ipconazole (C₁₈H₂₄ClN₃O), which incorporates a triazole and chlorophenyl group, enhancing its fungicidal activity .

Functional Group Impact: Thiazole vs. Triazole: The 1,2-thiazole in the target compound is less basic than Ipconazole’s 1,2,4-triazole, affecting hydrogen-bonding interactions in biological targets .

Synthetic Routes: Thiazole rings are typically synthesized via Hantzsch thiazole synthesis or cyclocondensation (e.g., malononitrile/sulfur reactions, as in ) . Ipconazole-like compounds often require multi-step functionalization of cyclopentanol, including alkylation and azole-ring formation .

Computational and Analytical Data :

• Tools like SHELXL () and Multiwfn () enable precise structural refinement and electronic property analysis. For example, Multiwfn can map the electron localization function (ELF) of the thiazole ring to predict reactivity .

Biological Activity

2-(3-Methoxy-1,2-thiazol-5-yl)cyclopentan-1-ol is a compound of interest due to its potential biological activities, particularly in the fields of pharmacology and medicinal chemistry. This article reviews the biological activity of this compound, including its synthesis, mechanisms of action, and potential therapeutic applications, supported by relevant data and case studies.

The compound has the following chemical properties:

• Molecular Formula : C$_9$H$_{13}$NO$_2$S
• Molecular Weight : 199.27 g/mol
• CAS Number : 1935268-80-6

Synthesis

The synthesis of 2-(3-Methoxy-1,2-thiazol-5-yl)cyclopentan-1-ol typically involves the reaction of cyclopentanone derivatives with thiazole moieties under specific conditions. The thiazole ring is crucial for imparting biological activity to the compound.

Anticancer Properties

Recent studies have highlighted the anticancer potential of thiazole derivatives. The presence of the thiazole ring in various compounds has been linked to significant cytotoxic effects against cancer cell lines. For instance, compounds with similar structures exhibited IC$_{50}$ values in the low micromolar range against various cancer types, suggesting that modifications to the thiazole moiety can enhance anticancer activity .

Compound	Cell Line Tested	IC$_{50}$ (µg/mL)
2-(3-Methoxy-1,2-thiazol-5-yl)cyclopentan-1-ol	A431	Not specified
Compound 9	Jurkat	1.61 ± 1.92
Compound 10	A431	1.98 ± 1.22

Anti-inflammatory Activity

Thiazole derivatives have also shown promise as anti-inflammatory agents. In a study examining various thiazole compounds, it was found that they exhibited significant inhibition of COX enzymes, which are critical in the inflammatory process . The anti-inflammatory activity was assessed using carrageenan-induced paw edema models in mice.

Antimicrobial Activity

The antimicrobial properties of thiazole derivatives have been extensively documented. Compounds similar to 2-(3-Methoxy-1,2-thiazol-5-yl)cyclopentan-1-ol have demonstrated enhanced activity against a range of Gram-positive and Gram-negative bacteria as well as fungi . The structure–activity relationship (SAR) indicates that modifications to the thiazole ring can significantly affect antimicrobial efficacy.

Study on Anticancer Effects

In a study published by MDPI, thiazole-containing compounds were tested for their anticancer effects on human glioblastoma and melanoma cell lines. The results indicated that compounds with methoxy substitutions on the phenyl ring showed promising activity comparable to standard chemotherapeutics like doxorubicin .

Study on Anti-inflammatory Properties

Another study evaluated a series of thiazolidinone derivatives for dual anti-inflammatory and antimicrobial activities. The results indicated that these compounds not only inhibited inflammatory pathways but also exhibited superior antimicrobial efficacy compared to conventional drugs .